5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[(2-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H13N3OS/c1-2-8-5-3-4-6-9(8)15-7-10-13-14-11(12)16-10/h3-6H,2,7H2,1H3,(H2,12,14)
• InChI Key: BTJYBYXAGIBUNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC2=NN=C(S2)N
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol

Description

5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine, also known as ETPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETPTA is a thiadiazole-based compound that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and differentiation.
Biochemical and Physiological Effects:
5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory effects by inhibiting the activity of COX-2. 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has also been shown to exhibit anti-tumor effects by inducing apoptosis in cancer cells. It has been shown to exhibit anti-diabetic effects by reducing blood glucose levels in diabetic mice. 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications. However, there are also some limitations to using 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Additionally, 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has not been extensively studied in humans, which makes it difficult to extrapolate its effects to human physiology.

Future Directions

There are several future directions for research on 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine. One area of research could be to further elucidate its mechanism of action, which would help to better understand its effects in different experimental settings. Another area of research could be to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine could be studied in combination with other compounds to investigate potential synergistic effects.

Scientific Research Applications

5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-diabetic effects. 5-[(2-Ethylphenoxy)methyl]-1,3,4-thiadiazol-2-amine has also been shown to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.